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Compound of Interest

2-Fluoro-6-
Compound Name:

(trifluoromethyl)phenylacetonitrile

Cat. No.: B065304

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-
Fluoro-6-(trifluoromethyl)phenylacetonitrile. The information is compiled from safety data
sheets and general laboratory practices for hazardous chemicals.

Chemical and Physical Properties

2-Fluoro-6-(trifluoromethyl)phenylacetonitrile is a chemical intermediate that requires
careful handling due to its potential hazards. A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Reference
CAS Number 179946-34-0 [11[2]
Molecular Formula C9H5F4N [1][2]
Molecular Weight 203.14 g/mol [11[2]

Appearance Colorless to pale-yellow liquid [3]
Boiling Point 229 °C (lit.) [2][4]
Density 1.363 g/mL at 25 °C (lit.) [2][4]

Refractive Index

n20/D 1.449 (lit.)

[2]4]

Flash Point >230 °F (>110 °C) [2]
Low solubility in water; Soluble
N in common organic solvents
Solubility [3]

like dichloromethane and

toluene.

Safety and Hazard Information

This compound is classified as hazardous.[5] It is toxic if swallowed and causes skin and

serious eye irritation.[5]

Hazard Statements:

e H301: Toxic if swallowed.[5]

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1][5]

e P270: Do not eat, drink or smoke when using this product.[1][5]
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5]

e P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER or doctor.
Rinse mouth.[5]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[1][5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Handling and Storage Protocols
3.1. Personal Protective Equipment (PPE)

A standardized workflow for donning and using PPE should be followed to ensure personal
safety.

Preparation Donning Sequence Work Execution Doffing & Disposal

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

3.2. Handling Procedures

Always work in a well-ventilated area, preferably within a chemical fume hood.[1][6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Do not get in eyes, on skin, or on clothing.[6]

Wash hands and face thoroughly after handling.[5]
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e Do not eat, drink, or smoke when using this product.[1][5]

3.3. Storage Conditions

e Store in a cool, dry, and well-ventilated area.[3][6]

o Keep the container tightly closed.[3][5][6]

» Refrigeration is recommended for long-term storage.[2]

» Store away from incompatible materials such as oxidizing agents, acids, and bases.[3][6]
o Store in a locked-up location.[5]

Emergency and First Aid Procedures

In case of exposure, follow these first aid measures immediately.

Exposure Event

Exposure to
2-Fluoro-6-(trifluoromethyl)
-phenylacetonitrile

Imryediate Actions

Inhalation Skin Contact Eye Contact Ingestion

First Aid Procedures

Move to Fresh Air.
Give Oxygen if Breathing is Difficult.

Rinse Mouth with Water.
DO NOT Induce Vomiting.

Wash with Plenty of Soap and Water.

Remove Contaminated Clothing. Rinse with Pure Water for at Least 15 Minutes.

Seek Immediate
Medical Attention
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Caption: Emergency First Aid Decision Tree.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

 In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water and consult a doctor.[1]

 In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

« If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

General Experimental Protocol

While specific experimental applications for 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile
are not detailed in publicly available literature, a general protocol for its use as a reagent in a
chemical synthesis is provided below. This protocol should be adapted based on the specific
reaction requirements.

Objective: To use 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile as a starting material or
intermediate in a chemical reaction.

Materials:

e 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile

e Appropriate reaction solvent(s)

o Other reactants as required by the specific synthesis
o Reaction vessel (e.g., round-bottom flask)

 Stirring apparatus (e.g., magnetic stirrer and stir bar)

 Inert atmosphere setup (e.g., nitrogen or argon line), if required
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e Heating or cooling apparatus, as needed

o Standard laboratory glassware for workup and purification

Procedure:

o Reaction Setup:

o Ensure the fume hood is operational and the sash is at the appropriate height.

o Assemble the reaction glassware. Ensure all glassware is clean and dry.

o If the reaction is air or moisture sensitive, assemble the apparatus for an inert atmosphere.

o Charging the Reaction Vessel:

o Under an inert atmosphere if necessary, add the solvent(s) and other solid reactants to the
reaction vessel.

o Carefully measure the required volume of 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile using a calibrated pipette or syringe.

o Slowly add the 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile to the reaction mixture
with stirring.

e Reaction:

o Maintain the desired reaction temperature using a heating mantle, oil bath, or cooling bath.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-
MS, LC-MS).

o Workup:

o Once the reaction is complete, cool the mixture to room temperature.

o Quench the reaction mixture appropriately (e.g., by adding water or a specific quenching
agent).
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o Perform an extraction to separate the product from the aqueous layer using a suitable
organic solvent.

o Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g.,
MgSO4 or Na2S04), and filter.

 Purification:
o Remove the solvent under reduced pressure using a rotary evaporator.

o Purify the crude product using an appropriate technique such as column chromatography,
distillation, or recrystallization.

» Waste Disposal:

o Dispose of all chemical waste, including solvents and reaction residues, in appropriately
labeled hazardous waste containers according to institutional and local regulations.[1]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[6][7] Consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[6][7] Do not empty into drains.[6]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive risk assessment. Always consult the most up-to-date Safety Data Sheet
(SDS) from the manufacturer before handling this chemical and follow all applicable safety
regulations and institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluoro-6-trifluoromethyl-phenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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